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Compound of Interest

Compound Name: Fluconazole mesylate

Cat. No.: B1139313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluconazole is a triazole antifungal agent that inhibits the fungal cytochrome P450 enzyme

lanosterol 14-α-demethylase, a critical enzyme in the ergosterol biosynthesis pathway.[1][2][3]

Disruption of this pathway leads to the depletion of ergosterol, an essential component of the

fungal cell membrane, and the accumulation of toxic methylated sterols, ultimately resulting in

the inhibition of fungal growth.[1] Fluconazole mesylate is the mesylate salt form of

fluconazole.[4] This document provides detailed protocols for the preparation of fluconazole
mesylate stock solutions for research purposes.

Data Presentation
The following table summarizes the solubility of fluconazole in various solvents. While specific

solubility data for fluconazole mesylate is not readily available, the mesylate salt is expected

to have similar or potentially enhanced aqueous solubility. The provided data for fluconazole

serves as a strong reference.
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Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Reference

Dimethyl Sulfoxide

(DMSO)
≥ 100 ≥ 326.51 [5]

Dimethyl Sulfoxide

(DMSO)
~33 ~107.7 [6][7]

Ethanol ~20 ~65.3 [6][7]

Dimethylformamide

(DMF)
~16 ~52.2 [6][7]

Water
~2 (requires

sonication)
~6.53 [5]

Phosphate-Buffered

Saline (PBS), pH 7.2
~0.2 ~0.65 [6][7]

Molecular Weight of Fluconazole: 306.27 g/mol [5]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Fluconazole Mesylate Stock Solution in an Organic
Solvent
This protocol is suitable for preparing a concentrated stock solution for subsequent dilution in

aqueous media for in vitro experiments.

Materials:

Fluconazole mesylate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials
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Calibrated analytical balance

Sterile pipette

Vortex mixer or sonicator

Inert gas (e.g., argon or nitrogen) (optional but recommended)

Procedure:

Weighing Fluconazole Mesylate: In a sterile environment, accurately weigh the desired

amount of fluconazole mesylate powder using a calibrated analytical balance.

Solvent Preparation: For optimal stability, purge the anhydrous DMSO with an inert gas for 5-

10 minutes to remove dissolved oxygen.[8]

Dissolving Fluconazole Mesylate:

Transfer the weighed fluconazole mesylate to a sterile amber glass vial.

Using a sterile pipette, add the appropriate volume of purged DMSO to achieve the

desired concentration.

Mixing: Tightly cap the vial and vortex or sonicate at room temperature until the fluconazole
mesylate is completely dissolved. Visually inspect the solution to ensure no particulate

matter remains.[8]

Storage: Store the stock solution in small, single-use aliquots in tightly sealed vials at -20°C

to minimize freeze-thaw cycles.[8] For long-term storage, solid fluconazole mesylate should

also be stored at -20°C.[7]

Protocol 2: Preparation of a Saturated Aqueous
Fluconazole Mesylate Solution
This protocol is for preparing a ready-to-use aqueous solution when organic solvents must be

avoided.

Materials:
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Fluconazole mesylate powder

Sterile, purified water or Phosphate-Buffered Saline (PBS)

Sterile conical tubes or flasks

Magnetic stirrer and stir bar or orbital shaker

Sterile filtration unit (0.22 µm pore size)

Procedure:

Addition of Fluconazole Mesylate to Aqueous Medium: Add an excess amount of

fluconazole mesylate powder to a sterile conical tube or flask containing the desired

aqueous medium (e.g., purified water or PBS).

Equilibration: Tightly seal the container and agitate the suspension at a constant temperature

(e.g., room temperature) for several hours to overnight to ensure equilibrium is reached.

Filtration: Remove the undissolved fluconazole mesylate by passing the solution through a

sterile 0.22 µm filter.

Concentration Determination: The concentration of the resulting saturated solution should be

determined analytically (e.g., by UV-Vis spectrophotometry or HPLC) if a precise

concentration is required.

Storage: It is recommended to use aqueous solutions of fluconazole on the same day they

are prepared. Storage for more than one day is not advised.[6][7]

Signaling Pathway and Experimental Workflow
Fluconazole's Mechanism of Action: Inhibition of
Ergosterol Biosynthesis
Fluconazole's primary mechanism of action is the inhibition of the fungal enzyme lanosterol 14-

α-demethylase, which is encoded by the ERG11 gene.[1] This enzyme is a key component of

the ergosterol biosynthesis pathway, which is crucial for the integrity of the fungal cell

membrane.[1]
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Caption: Inhibition of the ergosterol biosynthesis pathway by fluconazole mesylate.

Experimental Workflow for Preparing Fluconazole
Mesylate Stock Solutions
The following diagram outlines the general workflow for preparing fluconazole mesylate stock

solutions as described in the protocols.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1139313?utm_src=pdf-body-img
https://www.benchchem.com/product/b1139313?utm_src=pdf-body
https://www.benchchem.com/product/b1139313?utm_src=pdf-body
https://www.benchchem.com/product/b1139313?utm_src=pdf-body
https://www.benchchem.com/product/b1139313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Accurately Weigh
Fluconazole Mesylate

Choose Solvent

Organic Solvent
(e.g., DMSO)

 High Concentration
Stock

Aqueous Solvent
(e.g., Water, PBS)

 Ready-to-use
Aqueous Solution

Dissolve in
Organic Solvent

Suspend in
Aqueous Solvent

Vortex / Sonicate
until Dissolved

Equilibrate
(shake for several hours)

Aliquot and Store
at -20°C

Sterile Filter
(0.22 µm)

Use Immediately

End

Click to download full resolution via product page

Caption: General workflow for preparing fluconazole mesylate stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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